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Compound of Interest

Compound Name:
4-Hydrazinylbenzamide

hydrochloride

CAS No.: 40566-97-0

Cat. No.: B1370804

Get Quote

Executive Summary
4-Hydrazinylbenzamide hydrochloride (CAS 40566-97-0) represents a critical "privileged

structure" in medicinal chemistry. While the compound exhibits modest intrinsic antimicrobial

properties due to its hydrazine moiety, its primary value in drug development is as a high-

fidelity precursor for synthesizing bioactive heterocycles—specifically pyrazoles, indazoles, and

quinazolines.

This guide analyzes the compound’s dual utility:

Intrinsic Activity: As a nucleophilic agent capable of forming Schiff bases (hydrazones) that

interfere with bacterial metabolism.

Synthetic Utility: As a scaffold for constructing kinase inhibitors and non-steroidal anti-

inflammatory drugs (NSAIDs) via cyclocondensation reactions.
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Understanding the reactivity of the hydrazinyl group is prerequisite to exploiting its biological

potential.

Property Specification

IUPAC Name 4-hydrazinylbenzamide hydrochloride

CAS Number 40566-97-0

Molecular Formula C₇H₁₀ClN₃O (Salt form)

Molecular Weight 187.63 g/mol

Functional Motifs

Hydrazine (-NHNH₂): High nucleophilicity; α-

effect donor.Benzamide (-CONH₂): H-bond

donor/acceptor; pharmacophore anchor.

Solubility
Soluble in water, DMSO, Methanol. Sparingly

soluble in non-polar solvents.

Mechanistic Reactivity
The terminal nitrogen of the hydrazine group is a potent nucleophile. In physiological or

synthetic environments, it readily attacks electrophilic carbonyl centers (aldehydes, ketones,

1,3-diketones). This reactivity is the basis for its biological mechanism of action (covalent

trapping of cofactors) and its use in library synthesis.

Biological Activity & Mechanism of Action[1][2][3][4]
[5]
Intrinsic Antimicrobial Potential
Research indicates that free hydrazine derivatives, including 4-hydrazinylbenzamide, exert

antimicrobial effects through Schiff base formation.

Mechanism: The hydrazine moiety reacts with essential microbial carbonyl-containing

metabolites (e.g., pyridoxal phosphate, a Vitamin B6 cofactor). This forms a hydrazone,

effectively depleting the cofactor and inhibiting enzymes dependent on it, such as

transaminases and decarboxylases.
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Target: Bacterial DNA gyrase inhibition has also been observed in structurally related

hydrazide-hydrazones, leading to replication arrest.

Anticancer Potential (Derivatives)
The benzamide core is a common motif in histone deacetylase (HDAC) inhibitors. When 4-

hydrazinylbenzamide is cyclized into a pyrazole, the resulting structure mimics the

pharmacophore of kinase inhibitors.

Pathway: Inhibition of VEGF (Vascular Endothelial Growth Factor) signaling pathways.

Causality: The rigid benzamide tail fits into the ATP-binding pocket of the kinase, while the

heterocycle (formed from the hydrazine) interacts with the hinge region.

Synthetic Utility: The Core Value
For drug development professionals, this compound is best utilized as a building block for

Knorr Pyrazole Synthesis. This reaction converts the hydrazine into a pyrazole ring, a scaffold

found in blockbuster drugs like Celecoxib (COX-2 inhibitor).

Experimental Protocol: Synthesis of Bioactive Pyrazole
Derivative
Objective: To synthesize a 1,5-diarylpyrazole (COX-2 inhibitor analog) using 4-

hydrazinylbenzamide HCl.

Materials:

4-Hydrazinylbenzamide HCl (1.0 equiv)

1,3-Diketone (e.g., 4,4,4-trifluoro-1-phenylbutane-1,3-dione) (1.1 equiv)

Ethanol (Solvent)[1][2]

Triethylamine (Et₃N) (Base)

Methodology:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5250660/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6017056/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1370804?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation: Dissolve 4-hydrazinylbenzamide HCl in absolute ethanol (0.5 M concentration).

Neutralization: Add Et₃N (1.2 equiv) dropwise to liberate the free hydrazine base. Stir for 10

minutes at Room Temperature (RT).

Condensation: Add the 1,3-diketone slowly. The solution may turn yellow/orange, indicating

imine formation.

Cyclization: Reflux the mixture at 78°C for 4-6 hours. Monitor via TLC (Mobile phase: 30%

Ethyl Acetate in Hexane).

Isolation: Cool to RT. The pyrazole product often precipitates. If not, remove solvent in vacuo

and recrystallize from Ethanol/Water.

Validation:

H-NMR: Look for the disappearance of the hydrazinyl protons (broad singlet ~4-5 ppm) and

appearance of the pyrazole C-H singlet (~6.5-7.0 ppm).

Visualization of Biological & Synthetic Pathways
The following diagram illustrates the transformation of 4-hydrazinylbenzamide from a raw

precursor into active pharmacological agents, highlighting the critical reaction nodes.
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Figure 1: Divergent pathways for 4-Hydrazinylbenzamide HCl demonstrating its intrinsic

antimicrobial mechanism (top) and its synthetic conversion into potent therapeutic scaffolds

(bottom).
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Safety & Toxicology
Hydrazine derivatives possess inherent toxicity risks that must be managed during

experimentation.

Hepatotoxicity: Hydrazines can form reactive metabolites that deplete glutathione.

Genotoxicity: Potential for DNA alkylation exists. All handling requires a fume hood and

double-gloving (Nitrile).

Disposal: Do not dispose of down the drain. Quench unreacted hydrazine with dilute bleach

(sodium hypochlorite) to convert it to nitrogen gas before disposal, following local EHS

regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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